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Compound of Interest

Compound Name: Chlorthion

Cat. No.: B1581421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the organophosphate insecticide,

Chlorthion. It covers its chemical identification, synthesis, mechanism of action, and

toxicological data. Detailed experimental protocols and visual diagrams are included to support

research and development activities.

Chemical Identifiers and Properties
Chlorthion is an organothiophosphate compound known for its potent cholinesterase

inhibition.[1] Its key chemical identifiers and properties are summarized below.
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Identifier Type Value

CAS Number 500-28-7

IUPAC Name
O,O-dimethyl O-(3-chloro-4-nitrophenyl)

phosphorothioate[1]

Molecular Formula C8H9ClNO5PS[1]

Molecular Weight 297.65 g/mol [1]

InChI
InChI=1S/C8H9ClNO5PS/c1-13-16(17,14-2)15-

6-3-4-8(10(11)12)7(9)5-6/h3-5H,1-2H3[1]

InChIKey NZNRRXXETLSZRO-UHFFFAOYSA-N[1]

SMILES
COP(=S)(OC)OC1=CC(=C(C=C1)--INVALID-

LINK--[O-])Cl[1]

Synonyms
Chlorthion methyl, Chlorothion, BAY 22/190[1]

[2]

Synthesis of Chlorthion
Chlorthion is synthesized via the condensation reaction of O,O-dimethyl chlorothiophosphate

with 3-chloro-4-nitrophenol.[2] The reaction is typically carried out in the presence of a base to

neutralize the hydrogen chloride byproduct.

Experimental Protocol: Synthesis of Chlorthion
Materials:

3-chloro-4-nitrophenol

O,O-dimethyl chlorothiophosphate

Anhydrous potassium carbonate (or a suitable base like triethylamine)

An inert solvent (e.g., acetone, acetonitrile, or toluene)

Stirring apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthion
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1476.htm
https://www.benchchem.com/product/b1581421?utm_src=pdf-body
https://www.benchchem.com/product/b1581421?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1476.htm
https://www.benchchem.com/product/b1581421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction vessel with reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Eluent (e.g., hexane/ethyl acetate mixture)

Procedure:

In a dry reaction vessel, dissolve 3-chloro-4-nitrophenol (1.0 eq) and anhydrous potassium

carbonate (1.2 eq) in the chosen inert solvent.

Stir the mixture at room temperature for 15-30 minutes to form the phenoxide salt.

Slowly add O,O-dimethyl chlorothiophosphate (1.1 eq) to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Wash the filtrate with water and brine in a separatory funnel to remove any remaining water-

soluble impurities.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purify the crude Chlorthion by silica gel column chromatography using a suitable eluent

system to yield the pure product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1581421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorthion Synthesis Workflow
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Caption: Workflow for the synthesis of Chlorthion.
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Mechanism of Action: Cholinesterase Inhibition
Chlorthion, like other organophosphate insecticides, exerts its toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE).[2] AChE is crucial for the proper functioning of the

nervous system, where it hydrolyzes the neurotransmitter acetylcholine (ACh) at the synaptic

cleft.

Inhibition of AChE by Chlorthion leads to an accumulation of ACh, resulting in overstimulation

of cholinergic receptors. This continuous stimulation disrupts normal nerve impulse

transmission, leading to paralysis and ultimately death in insects.
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Chlorthion's Mechanism of Action
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Cholinesterase Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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